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Compound of Interest

Compound Name: 2-Amino-3-phenylpropanamide

Cat. No.: B101563

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents like 2-Amino-3-phenylpropanamide are paramount for
ensuring laboratory safety and environmental compliance. This guide provides a
comprehensive, step-by-step operational plan for the safe disposal of this compound.

Compound Information:

Name: 2-Amino-3-phenylpropanamide

CAS Number: 17193-31-6[1]

Molecular Formula: C9H12N20[1]

Primary Hazards: Irritant. Harmful if swallowed, causes skin irritation, causes serious eye
irritation, and may cause respiratory irritation.[1]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are in a well-ventilated area, preferably
within a chemical fume hood. All personnel must wear appropriate personal protective
equipment (PPE), including safety goggles, chemical-resistant gloves, and a laboratory coat.

Step-by-Step Disposal Procedures
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The standard and recommended procedure for the disposal of 2-Amino-3-
phenylpropanamide is through your institution's designated hazardous waste management
program. Do not attempt to dispose of this chemical through standard laboratory trash or down
the drain.[2][3][4]

o Waste Collection:

o Collect waste 2-Amino-3-phenylpropanamide, including any contaminated materials
such as weighing paper, filter paper, or absorbent pads, in a designated hazardous waste
container.[4]

o The container must be chemically compatible with the compound and in good condition,
free from damage or deterioration, with a secure, leak-proof closure.[3]

e Labeling:
o Clearly label the waste container with the words "Hazardous Waste."
o Specify the full chemical name: "2-Amino-3-phenylpropanamide.”
o Include the approximate quantity and concentration of the waste.

e Storage:

o Store the sealed hazardous waste container in a designated satellite accumulation area
(SAA) within the laboratory.[4][5][6]

o The SAA should be a secure location away from incompatible materials. It is crucial to
segregate acids from bases, and oxidizing agents from reducing agents and organic
compounds.[6]

o Ensure the storage area is regularly inspected for any signs of leakage.[6]
e Arranging for Pickup:

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a
pickup for the hazardous waste.[4][5]
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o Follow all institutional procedures for waste pickup requests.

o Disposal of Empty Containers:

o Empty containers that previously held 2-Amino-3-phenylpropanamide must also be
treated as hazardous waste.[4]

o Triple-rinse the empty container with a suitable solvent (e.g., water or another solvent
capable of removing the residue).

o Collect the rinsate (the liquid from rinsing) and dispose of it as hazardous chemical waste
in your designated liquid hazardous waste container.[7]

o After triple-rinsing, deface the original label on the container and remove the cap before
disposing of it as regular trash, if permitted by your institution's policies.[2]

Spill Management

In the event of a spill:

Evacuate all non-essential personnel from the immediate area.

« If the spill is solid, carefully sweep it up to avoid generating dust and place it into a sealed,
labeled hazardous waste container.[4]

e If the spill is a liquid solution, absorb it with an inert material (e.g., vermiculite, sand) and
place the contaminated absorbent into a sealed hazardous waste container.[4]

o Clean the spill area as appropriate and report the incident to your EHS office.

Quantitative Waste Accumulation Limits

While specific disposal limits for 2-Amino-3-phenylpropanamide are determined by local and
institutional regulations, general federal guidelines for satellite accumulation areas provide a
baseline.
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Maximum Accumulation Action Required When
Waste Type .. L
Limit Limit is Reached
Removal from the laboratory
Hazardous Waste 55 gallons o
by EHS within 3 calendar days.
Removal from the laboratory
Acutely Toxic Waste (P-list) 1 quart (liquid) or 1 kg (solid) by EHS within 3 calendar days.

[5]

Note: Always consult your institution's EHS for specific accumulation limits.

Experimental Protocols

Currently, there are no widely established or validated experimental protocols for the in-
laboratory neutralization or chemical degradation of 2-Amino-3-phenylpropanamide for
disposal. The highly regulated nature of chemical waste and the specific hazards of this
compound make treatment outside of a licensed facility inadvisable. Therefore, the
recommended and required procedure is to dispose of the chemical waste through a certified
hazardous waste management company, which is typically arranged by your institution's EHS
department.[4]

Disposal Workflow
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Caption: Decision workflow for the proper disposal of 2-Amino-3-phenylpropanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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